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Introduction to Indium-110

Indium-110m (11°MIn) is a positron-emitting radionuclide that is gaining interest in the field of
molecular imaging. Its favorable decay characteristics, including a relatively short half-life and
high positron branching ratio, make it a promising candidate for high-resolution Positron
Emission Tomography (PET) imaging. This document provides detailed application notes and
protocols for the production, radiolabeling, and preclinical imaging applications of 11°"|In. While
research on 11°M|n is ongoing, this guide consolidates available information to facilitate its use
in molecular imaging research. In contrast, Indium-111 (*12In) is a well-established gamma-
emitting isotope used for Single Photon Emission Computed Tomography (SPECT) imaging.[1]
[2] This document will primarily focus on the emerging applications of 11°"|n for PET.

Physicochemical Properties of Indium-110m

A summary of the key physical and decay properties of 11°"In is presented in the table below.
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Property Value

Half-life 69.1 minutes

Decay Mode Positron Emission (3*), Electron Capture (EC)
Positron Branching Ratio 62%

Maximum Positron Energy 2.2 MeV

Gamma Emissions 657.7 keV

Section 1: Production of Indium-110m
Principle

Indium-110m can be produced in a cyclotron by proton bombardment of a natural or enriched
cadmium target. The primary nuclear reaction for the production of 11°™|n is the (p,n) reaction
on 11°Cd.

Protocol for 11°9M|n Production

1.2.1. Target Preparation

» Prepare a target of natural cadmium metal. The target can be in the form of a pressed
powder or an electroplated layer on a suitable backing material (e.g., copper).

o Ensure the target is of sufficient thickness to degrade the proton beam energy effectively for
the desired reaction.

1.2.2. Cyclotron Irradiation
e Mount the cadmium target in a suitable target holder for cyclotron irradiation.

« Irradiate the target with a proton beam. Optimal proton energy for the production of 11In from
natural cadmium has been investigated, and similar principles can be applied to optimize
110m|n production.[3] A proton energy range of 10-15 MeV is a reasonable starting point for
investigation.
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e The beam current and irradiation time should be optimized based on the desired final activity
of 119m|n, A preliminary study on 11|n production used a maximum of 28.5 uCi/pAh yield at 21
MeV for protons on natural cadmium, which can serve as a reference point for optimizing
10m|n production.[3]

1.2.3. Chemical Separation of 11°™M|n
 After irradiation, allow for a short cooling period for the decay of short-lived impurities.
o Dissolve the irradiated cadmium target in an appropriate acid (e.g., concentrated nitric acid).

o Perform a radiochemical separation to isolate the no-carrier-added 1°™In from the bulk
cadmium target material and other radionuclidic impurities. An extraction method is a viable
approach for this separation.

» Evaporate the purified 11°"In solution to dryness.

e Redissolve the 119M|n residue in a dilute acid solution, such as 0.02 M to 0.05 M HCI, to
obtain 11°M|nCls suitable for radiolabeling.

Diagram: Workflow for Indium-110m Production and Separation
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A simplified workflow for the production and separation of Indium-110m.

Section 2: Radiolabeling of Peptides with Indium-
110m
Principle
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Peptides are not directly labeled with radiometals. Instead, a bifunctional chelator is first
conjugated to the peptide. This chelator-peptide conjugate is then reacted with the radiometal,
which forms a stable complex with the chelator. DOTA (1,4,7,10-tetraazacyclododecane-
1,4,7,10-tetraacetic acid) is a commonly used chelator for trivalent radiometals like indium.[4][5]

[6]

Protocol for 11°"In-DOTA-Peptide Labeling

This protocol is a general guideline and may require optimization for specific peptides. It is
adapted from protocols for labeling DOTA-peptides with other trivalent radiometals.

2.2.1. Materials

DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-NOC)

e 19MInCl3in 0.02 M - 0.05 M HCI

e Sodium acetate buffer (0.1 M, pH 4.0-5.0)

o Sterile, metal-free water

e Heating block or water bath

e C18 Sep-Pak cartridge

e Ethanol

e Saline

o Sterile 0.22 um filter

2.2.2. Radiolabeling Procedure

« In a sterile, metal-free reaction vial, add a specific amount of the DOTA-conjugated peptide
(e.g., 10-50 pg).

e Add a sufficient volume of sodium acetate buffer to adjust the pH of the reaction mixture to
between 4.0 and 5.0. The optimal pH for labeling DOTA-peptides is typically in this range.[5]
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[7]

e Add the 119M|nCls solution to the reaction vial. The volume should be minimized to maintain a
high concentration of reactants.

o Gently mix the solution and incubate at an elevated temperature. For 11n labeling of DOTA-
peptides, temperatures around 100°C for 30 minutes have been shown to be effective.[5][7]

 After incubation, allow the reaction vial to cool to room temperature.
2.2.3. Purification of the Radiolabeled Peptide

o Activate a C18 Sep-Pak cartridge by washing with ethanol (5 mL) followed by sterile water
(20 mL).

o Load the reaction mixture onto the C18 cartridge. The 11°"|n-DOTA-peptide will be retained
on the cartridge, while unchelated 1°™In will pass through.

o Wash the cartridge with sterile water (10 mL) to remove any remaining unbound 11°™|n,

 Elute the purified 12°"In-DOTA-peptide from the cartridge with a small volume of ethanol
(e.g., 0.5-1 mL).

 Dilute the ethanolic solution with sterile saline to a physiologically acceptable ethanol
concentration (<10%).

o Pass the final product through a sterile 0.22 um filter into a sterile vial.

Diagram: Radiolabeling Workflow
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General workflow for radiolabeling a DOTA-conjugated peptide with 11°™|n,

Quality Control
2.3.1. Radiochemical Purity

e Thin-Layer Chromatography (TLC): Use instant thin-layer chromatography (ITLC) strips with
an appropriate mobile phase (e.g., 0.1 M sodium citrate) to separate the radiolabeled peptide
from free 11°M|n, The radiolabeled peptide should remain at the origin, while free 11°™|n will
move with the solvent front.

» High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC system with a
radioactivity detector is the gold standard for determining radiochemical purity. A gradient
elution with water and acetonitrile containing 0.1% trifluoroacetic acid (TFA) on a C18
column is a common method for peptide analysis.
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2.3.2. Radionuclidic Purity

o« Gamma-ray Spectroscopy: Use a high-purity germanium (HPGe) detector to identify and
guantify any gamma-emitting radionuclidic impurities.

2.3.3. Sterility and Endotoxin Testing

o Standard microbiological methods should be used to ensure the sterility of the final product
for in vivo use.

e A Limulus Amebocyte Lysate (LAL) test should be performed to quantify endotoxin levels.

Section 3: Preclinical PET Imaging with **°™|n-

labeled Peptides
Principle

PET imaging with 11°MIn-labeled peptides allows for the non-invasive visualization and
quantification of target expression in vivo. The radiolabeled peptide is administered to an
animal model, and a PET scanner detects the annihilation photons produced from the positron
decay of 110m|n,

Protocol for Preclinical PET Imaging

3.2.1. Animal Model

e Use an appropriate animal model, such as a tumor-bearing mouse or rat, that expresses the
target of interest for the specific peptide. For example, for a somatostatin analog like DOTA-
TATE, a neuroendocrine tumor xenograft model would be suitable.

3.2.2. Radiotracer Administration
o Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).

e Administer a defined amount of the 11°"|n-DOTA-peptide (e.g., 1-10 MBq for a mouse) via
intravenous injection (e.g., tail vein). The exact injected dose should be measured using a
dose calibrator.
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3.2.3. PET/CT Imaging

» Allow for an appropriate uptake period after radiotracer injection before starting the scan.
This time will depend on the pharmacokinetics of the specific peptide but is typically between
30 and 90 minutes.

o Position the anesthetized animal in the PET/CT scanner.
e Acquire a CT scan for anatomical reference and attenuation correction.

e Acquire a static or dynamic PET scan. For a static scan, a 10-20 minute acquisition is typical.
For dynamic scanning, a series of shorter frames can be acquired over a longer period.

e Maintain the animal's body temperature throughout the imaging procedure.
3.2.4. Image Reconstruction and Analysis

e Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D), applying
corrections for attenuation, scatter, and decay.

o Co-register the PET and CT images.

o Draw regions of interest (ROIs) on the images to quantify the radioactivity concentration in
various tissues and the tumor.

o Express the uptake as a percentage of the injected dose per gram of tissue (%ID/g).

Diagram: Preclinical PET Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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